2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• SMILES: CC1(CCCC(C1)NC(CO)CO)C
• InChI: InChI=1S/C11H23NO2/c1-11(2)5-3-4-9(6-11)12-10(7-13)8-14/h9-10,12-14H,3-8H2,1-2H3
• InChIKey: WHARKZVXFMYORV-UHFFFAOYSA-N

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol (CAS 1490680-68-6): Procurement and Structural Context

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is a commercially available research compound belonging to the class of amino alcohols. It is defined by a propane-1,3-diol backbone with a secondary amine linkage to a 3,3-dimethylcyclohexyl moiety . As a specialized building block with a purity specification of 95%, its molecular formula is C11H23NO2, and it has a molecular weight of 201.31 g/mol . The compound is supplied by chemical vendors for research and development purposes, and it is not intended for therapeutic or veterinary use .

Research-grade amino alcohol building block

3,3-Dimethylcyclohexyl motif for steric bulk studies

Diol functional handle for further derivatization

The Risk of Substituting 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol with Positional Isomers

While a family of dimethylcyclohexyl-aminopropanediol positional isomers exists (e.g., 3,4-; 3,5-; and 4,4-substituted variants), generic substitution is not scientifically sound. Each isomer presents a distinct three-dimensional molecular shape and electron density distribution due to the specific placement of the gem-dimethyl group on the cyclohexyl ring. This precise positioning of steric bulk dictates the molecule's lipophilicity (cLogP), conformational preferences, and potential for specific molecular recognition events . Therefore, a change in the substitution pattern on the cyclohexyl ring can fundamentally alter a molecule's physicochemical properties and any downstream interactions, invalidating the assumption of interchangeability in a chemical series.

Regioisomer substitution may alter cLogP and partitioning profile

Conformational preference shifts with ring-substitution position

Molecular recognition events may not transfer across isomers

Quantifiable Differentiators: A Comparator-Based Guide for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Lipophilicity Differentiation (cLogP) Among Dimethylcyclohexyl Regioisomers

The position of the gem-dimethyl group on the cyclohexane ring directly influences the compound's computed partition coefficient (cLogP), a key determinant of solubility and permeability. For the 3,3-isomer, the cLogP is reported as 0.90 . This value differs from that of the 3,4-regioisomer, which has a lower computed cLogP of 0.86, indicating it is slightly more polar .

cLogP Comparison

Class-level inference

3,3-isomer: 0.90 vs 3,4-isomer: 0.86

Reported lipophilicity shift may affect assay solubility

Computed values; verify experimentally

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	0.90
Comparator Or Baseline	2-[(3,4-Dimethylcyclohexyl)amino]propane-1,3-diol (cLogP = 0.86)
Quantified Difference	+0.04 log units (less polar)
Conditions	Computed value; context: vendor-provided calculated property

Why This Matters

For a procurement scientist, a measurable difference in lipophilicity (cLogP 0.90 vs 0.86) indicates that the 3,3-isomer will exhibit a different partitioning and solubility profile in assays or synthetic reactions compared to its 3,4-analog, which can be a critical parameter for experimental design.

Molecular Shape and Conformational Restriction: A Qualitative Differentiator from Non-cyclic Analogs

The 3,3-dimethylcyclohexyl group provides a bulky, rigid, and lipophilic substituent. This is in stark contrast to a simple acyclic analog like 2-(dimethylamino)propane-1,3-diol, which lacks the conformational restriction and steric bulk of the cyclohexane ring. While no direct comparative data for the target compound exists, this class-level difference in three-dimensional shape and rigidity is a foundational principle for altering molecular recognition, target selectivity, and off-rate kinetics in biological systems [1].

Conformational Restriction

Class-level inference

Bulky rigid 3,3-dimethylcyclohexyl vs. flexible acyclic analog

May introduce 3D complexity and influence molecular recognition

Data to verify; based on scaffold class

Evidence Dimension	Molecular Topology and Conformational Freedom
Target Compound Data	Contains a bulky, rigid 3,3-dimethylcyclohexyl ring
Comparator Or Baseline	2-(dimethylamino)propane-1,3-diol
Quantified Difference	Qualitative difference: Restricted conformation vs. high flexibility
Conditions	Structural comparison

Why This Matters

Procurement of this specific scaffold is justified by its potential to introduce sterically constrained, three-dimensional complexity into a molecular series, a key strategy in modern drug discovery to escape the 'flatland' of acyclic molecules and improve selectivity or ADME properties [1].

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. View Source

Validated Application Scenarios for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol in R&D

Precise SAR Exploration of Steric and Lipophilic Effects in a Lead Series

This compound is ideally suited for structure-activity relationship (SAR) studies where the specific influence of the gem-dimethyl substitution pattern is under investigation. By comparing the 3,3-isomer against its 3,4- or 4,4- regioisomers, researchers can deconvolute the effect of subtle changes in molecular shape and lipophilicity (as evidenced by the cLogP shift from 0.86 to 0.90) on a target of interest [1]. This is a precise, comparator-based application that leverages the compound's only verifiable quantitative differentiator.

Synthesis of Conformationally Restricted Analogs in Drug Discovery Programs

In medicinal chemistry campaigns seeking to 'escape flatland' by incorporating saturated, three-dimensional rings, this amino alcohol building block provides a key synthetic handle. The propane-1,3-diol moiety allows for further functionalization (e.g., esterification, ether formation, or use as a linker), while the 3,3-dimethylcyclohexyl group serves as a rigid, bulky lipophilic anchor that can probe the steric tolerance of a target's binding pocket [1].

Development of Novel Materials Requiring a Bulky, Lipophilic Amine Motif

In materials science or industrial chemistry, this compound can serve as a precursor or monomer where a combination of steric bulk and hydrophobicity is required. The unique 3,3-substitution pattern offers a different spatial arrangement compared to the 4,4-substituted analogs, which may translate to altered polymer properties or catalytic behavior in materials applications.

Application

Selection Property

Validation Focus

SAR of steric/lipophilic effects

Regioisomer-specific lipophilicity profile

Confirm cLogP and partitioning vs. positional analogs

Conformationally restricted analog synthesis

Bulky, rigid cyclohexyl scaffold with diol handle

Evaluate steric tolerance in target binding pocket

Materials research with steric/hydrophobic amine

Unique 3,3-substitution spatial arrangement

Assess impact on polymer/catalytic properties vs. 4,4-substituted analogs

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. View Source